Cas no 2034271-60-6 (2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide)

• Product Name: 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide
• CAS No: 2034271-60-6
• MF: C₁₆H₂₁N₅O₂S
• MW: 347.4352414608
• CID: 5551219
• PubChem ID: 91815448
• Update Time: 2025-06-12

2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026690007
• 2034271-60-6
• F6475-5517
• 2-cyclopentyloxy-N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]pyridine-4-carboxamide
• 2-(cyclopentyloxy)-N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}pyridine-4-carboxamide
• 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide

• Inchi： 1S/C16H21N5O2S/c1-21-11-19-20-16(21)24-9-8-18-15(22)12-6-7-17-14(10-12)23-13-4-2-3-5-13/h6-7,10-11,13H,2-5,8-9H2,1H3,(H,18,22)
• InChI Key： AUMDIBYKCDRLDN-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CCNC(C1C=CN=C(C=1)OC1CCCC1)=O

Computed Properties

• Exact Mass: 347.14159610g/mol
• Monoisotopic Mass: 347.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide

Introduction to 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide (CAS No. 2034271-60-6)

2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide, identified by its CAS number 2034271-60-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ether moiety, a thiazole ring system, and an isonicotinamide core. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The nomenclature of this compound provides a detailed insight into its chemical composition. The prefix "2-" indicates the position of the cyclopentyloxy group on the main chain, while the suffix "-isonicotinamide" highlights the presence of an isonicotinamide moiety, a well-known pharmacophore in many bioactive molecules. The intermediate part, "N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)", describes a complex side chain that incorporates a thiazole ring linked to an ethyl group. This thiazole ring is further functionalized with a "4-methyl-4H-1,2,4-triazol-3-yl" substituent, adding another layer of complexity and potential biological relevance.

In recent years, there has been growing interest in the development of novel molecules that combine multiple pharmacophoric elements to enhance their biological activity. The structural features of 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide make it an attractive candidate for further exploration in this regard. The presence of both the isonicotinamide and thiazole moieties suggests potential interactions with biological targets such as enzymes and receptors. These interactions are often critical for modulating cellular processes and have been exploited in the development of drugs for various therapeutic indications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopentyl ether group can influence solubility and metabolic stability, while the thiazole ring is known to be a versatile pharmacophore found in numerous bioactive compounds. The triazolyl substituent on the thiazole ring adds another dimension to its chemical space, potentially allowing for fine-tuning of biological activity through structural modifications. Such features make it an intriguing candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools can be used to simulate the interactions between 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide and various biological targets. For instance, studies have shown that the isonicotinamide moiety can interact with enzymes such as proteases and kinases, while the thiazole ring can bind to receptors involved in inflammatory responses. Such insights are crucial for designing experiments aimed at validating the biological potential of this compound.

The synthesis of this compound represents a significant challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been employed to build the desired framework. Additionally, computational aids can guide synthetic planning by predicting optimal reaction pathways and minimizing unwanted side products.

In terms of potential applications, 2-(cyclopentyloxy)-N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)isonicotinamide may find utility in several therapeutic areas. Its structural motifs suggest potential activity against diseases such as cancer, inflammation, and infectious disorders. For example, the interaction between the isonicotinamide moiety and enzymes could lead to the development of novel inhibitors for therapeutic use. Similarly, the thiazole ring has been implicated in various biological processes, making it a promising target for drug development.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in humans. Initial studies on CAS No 2034271 - 60 - 6 have shown promising results in vitro regarding its ability to modulate specific biological pathways. These findings warrant further investigation through animal models and clinical trials to assess its potential as a therapeutic agent. The complexity of its structure also presents opportunities for derivatization aimed at improving pharmacokinetic properties such as bioavailability and metabolic stability.

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